Benzothiazole, 6-bromo-5-methoxy-

• IUPAC Name: 6-bromo-5-methoxy-1,3-benzothiazole
• InChI: InChI=1S/C8H6BrNOS/c1-11-7-3-6-8(2-5(7)9)12-4-10-6/h2-4H,1H3
• InChI Key: DQPKSFXGLOCICG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)N=CS2)Br
• Molecular Formula: C8H6BrNOS
• DSSTOX Substance ID: DTXSID601306150
• Molecular Weight: 244.11 g/mol
• CAS RN: 939803-90-4

Description

“Benzothiazole, 6-bromo-5-methoxy-” is a derivative of benzothiazole. Benzothiazoles are bicyclic heterocycles with fused benzene and thiazole rings containing electron-rich heteroatoms, nitrogen and sulfur. They are of great interest due to their wide range of biological activities and medicinal applications. The molecular formula of “Benzothiazole, 6-bromo-5-methoxy-” is C8H6BrNOS.

Synthesis Analysis

The synthesis of benzothiazole derivatives can be divided into conventional multistep processes and one-pot, atom economy procedures. These methods are realized using green chemistry principles and simple reagents. The easy functionalization of the 2-NH2 and 2-SH groups and the benzene ring of the benzothiazole moiety allows considering them as highly reactive building blocks for organic and organoelement synthesis.

Molecular Structure Analysis

Benzothiazoles are bicyclic heterocycles with fused benzene and thiazole rings containing electron-rich heteroatoms, nitrogen and sulfur. The carbon at the 2nd position is the most active site from a synthetic and medicinal point of view.

Chemical Reactions Analysis

Benzothiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Physical And Chemical Properties Analysis

The molecular formula of “Benzothiazole, 6-bromo-5-methoxy-” is C8H6BrNOS. More specific physical and chemical properties were not found in the search results.

Mechanism of Action

Benzothiazole derivatives have displayed antibacterial activity by inhibiting various enzymes such as dihydroorotase, DNA gyrase, uridine diphosphate-n-acetyl enol pyruvyl glucosamine reductase (MurB), peptide deformylase, aldose reductase, casdihydrofolate reductase, enoyl acyl carrier protein reductase, dialkylglycine decarboxylase, dehydrosqualene synthase, dihydropteroate synthase and tyrosine kinase.

Safety and Hazards

Contact with skin, eyes, and clothing should be avoided. It is also recommended to avoid breathing vapors or mists. Contaminated clothing and gloves should be removed and washed, including the inside, before re-use.

Future Directions

Benzothiazole derivatives are of great interest due to their wide range of biological activities and medicinal applications. The development of novel antibiotics to control resistance problems is crucial. The present review analyzed the synthesis, structure-activity relationship (SAR) and mechanism of action studies of benzothiazole derivatives as antibacterial agents reported by various research groups in the last five years (2018–2022). The finding of the present review will be beneficial for the researchers in the development of novel antibacterial molecules based on benzothiazole moiety.